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Compound of Interest

Compound Name: Decyltrimethoxysilane

Cat. No.: B1661985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Decyltrimethoxysilane (CAS number 5575-48-4) is an organosilane compound featuring a

long hydrophobic decyl chain and three hydrolyzable methoxy groups attached to a central

silicon atom.[1] This unique bifunctional structure allows it to act as a versatile surface

modifying agent and coupling agent. The trimethoxysilyl group can form covalent bonds with

inorganic substrates such as glass, silica, and metal oxides, while the long alkyl chain imparts a

non-polar, hydrophobic character to the modified surface.[1][2] This guide provides a

comprehensive overview of the core properties, synthesis, reaction mechanisms, and key

applications of Decyltrimethoxysilane relevant to research and development.

Core Properties of Decyltrimethoxysilane
Decyltrimethoxysilane is a clear, colorless to light yellow liquid.[3] It is characterized by its low

volatility and solubility in most common organic solvents, while being insoluble in water.[3][4]

The compound is sensitive to moisture, undergoing hydrolysis which is the basis of its reactivity

with surfaces.[2]

Physicochemical Properties
The key physicochemical properties of Decyltrimethoxysilane are summarized in the table

below, compiled from various chemical data sources.
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Property Value Reference(s)

CAS Number 5575-48-4

Molecular Formula C₁₃H₃₀O₃Si [3]

Molecular Weight 262.46 g/mol

Appearance Colorless to light yellow liquid [2][3]

Density 0.900 - 0.910 g/cm³ at 20°C [3]

Boiling Point
102-106 °C at 3.5 mmHg 262

°C at 760 mmHg
[3]

Melting Point -37 °C [4]

Flash Point 112 - 117 °C [3]

Refractive Index ~1.422 at 20°C [3]

Vapor Pressure 0.2 ± 0.4 mmHg at 25°C [4]

Water Solubility
Insoluble (Slightly soluble at

2.3 g/L at 25°C)
[3][4]

Organic Solvent Solubility
Soluble in ethanol, diethyl

ether, chloroform, acetone
[2][3]

Chemical Identification
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Identifier Value Reference(s)

IUPAC Name decyl(trimethoxy)silane

InChI

InChI=1S/C13H30O3Si/c1-5-6-

7-8-9-10-11-12-13-17(14-2,15-

3)16-4/h5-13H2,1-4H3

[1]

InChIKey
KQAHMVLQCSALSX-

UHFFFAOYSA-N
[1]

SMILES
CCCCCCCCCC--INVALID-

LINK--(OC)OC
[1]

Synonyms
n-Decyltrimethoxysilane,

Trimethoxydecylsilane
[1][4]

Safety and Handling
Decyltrimethoxysilane is classified as an irritant, causing skin and serious eye irritation.

Appropriate personal protective equipment, including gloves and safety goggles, should be

worn during handling. It should be stored in a cool, dry, well-ventilated place under an inert

atmosphere, as it is sensitive to moisture.

Hazard Statement Code

Causes skin irritation H315

Causes serious eye irritation H319

Reaction Mechanisms and Synthesis
The utility of Decyltrimethoxysilane is predicated on its ability to hydrolyze and subsequently

condense to form stable siloxane bonds.

Hydrolysis and Condensation Pathway
The surface modification process occurs in two primary steps. First, the methoxy groups (-

OCH₃) of the silane undergo hydrolysis in the presence of water to form reactive silanol groups
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(-Si-OH). This reaction can be catalyzed by either acid or base.[5][6] Following hydrolysis, the

silanol groups condense with hydroxyl groups on a substrate surface (e.g., -OH groups on

silica or glass) or with other silanol groups to form stable, covalent siloxane (Si-O-Si or Si-O-

Substrate) bonds.[5][6] This process results in the formation of a durable, covalently attached

hydrophobic layer.
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General Mechanism of Silanization

Decyltrimethoxysilane
(R-Si(OCH₃)₃)

Decylsilanetriol
(R-Si(OH)₃)

+ 3H₂O

Decylsilanetriol
(R-Si(OH)₃)

Water
(H₂O)

Methanol
(CH₃OH)

- 3CH₃OH

Covalently Modified Surface
(Substrate-O-Si(OH)₂-R)

+ Substrate-OH

Cross-linked Polysiloxane Network
(R-(HO)₂Si-O-Si(OH)₂-R)

+ R-Si(OH)₃

Hydroxylated Substrate
(Substrate-OH)

Water
(H₂O)

- H₂O

- H₂O

Synthesis via Hydrosilylation

1-Decene
(CH₂=CH(CH₂)₇CH₃)

Decyltrimethoxysilane
(CH₃(CH₂)₉Si(OCH₃)₃)

Trimethoxysilane
(HSi(OCH₃)₃)

Platinum Catalyst
(e.g., Karstedt's)
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Workflow for Surface Modification

Start

1. Substrate Cleaning
(Sonication in cleaning solution,

then DI water)

2. Drying & Activation
(Oven at 110-120°C)

3. Prepare Silane Solution
(1-5% v/v in anhydrous solvent)

4. Silanization
(Immerse substrate in solution)

5. Rinsing
(Rinse with fresh solvent)

6. Curing
(Oven at 110-120°C or

room temp for 24h)

End: Hydrophobic Surface

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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